N-Butyl 5-bromonicotinamide
Overview
Description
“N-Butyl 5-bromonicotinamide” is a chemical compound with the CAS Number: 1150561-83-3 . It has a molecular weight of 257.13 and its IUPAC name is 5-bromo-N-butylnicotinamide . This compound belongs to the class of organic compounds known as nicotinamides . These are heterocyclic aromatic compounds containing a pyridine ring substituted at position 3 by a carboxamide group .
Molecular Structure Analysis
The InChI code for “N-Butyl 5-bromonicotinamide” is 1S/C10H13BrN2O/c1-2-3-4-13-10(14)8-5-9(11)7-12-6-8/h5-7H,2-4H2,1H3,(H,13,14) . This indicates the molecular structure of the compound.Scientific Research Applications
Anticoccidial Activity
N-Butyl 5-bromonicotinamide and its analogs have been studied for their potential anticoccidial activity. A study by Morisawa et al. (1977) found that certain nitronicotinamide analogs, derived from 5-bromonicotinamide, showed significant activity against Eimeria tenella, a parasite responsible for coccidiosis in poultry (Morisawa, Kataoka, Kitano, & Matsuzawa, 1977).
Equine Muscle Activity
In veterinary applications, compounds related to N-Butyl 5-bromonicotinamide, such as N-butylscopolammonium bromide, have been researched for their effects on equine ileal smooth muscle. Hart et al. (2015) explored the antispasmodic effects of this compound, potentially useful in managing ileal impactions in horses (Hart, Sherlock, Davern, Lewis, & Robertson, 2015).
Anticancer Activity
Related compounds in the nicotinamide class have been evaluated for their anticancer potential. A study by Han et al. (2004) focused on a derivative of 4-HPR, a nicotinamide analog, demonstrating its efficacy against various cancer cell lines (Han, Kwon, Park, kim, Rho, Sin, & Um, 2004).
Drug Design Challenges Beyond Rule of 5
N-Butyl 5-bromonicotinamide's structural and physicochemical properties may offer insights into drug design challenges in the "beyond rule of 5" space, as discussed by DeGoey et al. (2017). Their work emphasizes the importance of understanding these properties for developing new therapeutic agents (DeGoey, Chen, Cox, & Wendt, 2017).
Mechanism of Action
Target of Action
N-Butyl 5-bromonicotinamide is a small molecule that primarily targets the GPI-linked NAD (P) (+)–arginine ADP-ribosyltransferase 1 in humans . This enzyme plays a crucial role in the ADP-ribosylation process, a post-translational modification involved in various cellular processes including DNA repair, gene regulation, and apoptosis .
Mode of Action
Given its structural similarity to nicotinamide, it is plausible that it may act as an inhibitor or modulator of its target enzyme
Biochemical Pathways
The specific biochemical pathways affected by N-Butyl 5-bromonicotinamide are currently unknown . Given its target, it may influence pathways involving ADP-ribosylation. This could potentially affect a wide range of cellular processes, from DNA repair to cell signaling .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of N-Butyl 5-bromonicotinamide is currently unknown . Factors such as pH, temperature, and the presence of other molecules could potentially affect its activity and stability.
Safety and Hazards
properties
IUPAC Name |
5-bromo-N-butylpyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2O/c1-2-3-4-13-10(14)8-5-9(11)7-12-6-8/h5-7H,2-4H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYLRBVKAUPICND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC(=CN=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30675104 | |
Record name | 5-Bromo-N-butylpyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30675104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Butyl 5-bromonicotinamide | |
CAS RN |
1150561-83-3 | |
Record name | 5-Bromo-N-butyl-3-pyridinecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1150561-83-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-N-butylpyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30675104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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